Cas no 2639451-18-4 (1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2639451-18-4
• MF: C₄H₃FN₂O₄S
• MW: 194.141022920609
• MDL: MFCD33549421
• CID: 5665339
• PubChem ID: 155970469
• Update Time: 2025-07-19

1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27712968
• 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid
• 2639451-18-4
• 1H-Pyrazole-3-carboxylic acid, 1-(fluorosulfonyl)-

• MDL： MFCD33549421
• Inchi： 1S/C4H3FN2O4S/c5-12(10,11)7-2-1-3(6-7)4(8)9/h1-2H,(H,8,9)
• InChI Key： UZPZMLYRQZEBMI-UHFFFAOYSA-N
• SMILES： S(N1C=CC(C(=O)O)=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 193.97975592g/mol
• Monoisotopic Mass: 193.97975592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.90±0.1 g/cm3(Predicted)
• Boiling Point: 478.9±37.0 °C(Predicted)
• pka: 3.18±0.10(Predicted)

Additional information on 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(Fluorosulfonyl)-1H-pyrazole-3-carboxylic Acid (CAS No. 2639451-18-4)

1-(Fluorosulfonyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2639451-18-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a fluorosulfonyl group and a pyrazole ring, making it a valuable candidate for various applications in drug discovery and development.

The fluorosulfonyl group is known for its strong electron-withdrawing properties, which can significantly influence the reactivity and biological activity of the molecule. The pyrazole ring, on the other hand, is a versatile scaffold that has been widely used in the design of bioactive compounds due to its ability to form hydrogen bonds and π-π interactions with biological targets. The combination of these structural features in 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid makes it a promising candidate for the development of new therapeutic agents.

Recent studies have explored the potential of 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Inflammation is a complex biological response involving multiple signaling pathways, and effective anti-inflammatory agents are crucial for managing conditions such as arthritis, asthma, and inflammatory bowel disease. Research has shown that 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Another area of interest is the use of 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid in cancer therapy. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Studies have demonstrated that 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid can selectively target these pathways, leading to cell cycle arrest and apoptosis in cancer cells. This selective toxicity makes it a promising lead compound for the development of targeted cancer therapies.

In addition to its therapeutic potential, 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid has also been investigated for its use as a synthetic intermediate in organic synthesis. The presence of the fluorosulfonyl group provides a versatile handle for further functionalization, allowing chemists to introduce additional substituents or modify the molecule's properties. This versatility has led to its use in the synthesis of a wide range of bioactive compounds, including pharmaceuticals, agrochemicals, and materials science applications.

The synthesis of 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid has been optimized using modern synthetic methods, ensuring high yields and purity. One common approach involves the reaction of 3-amino-1H-pyrazole with fluorosulfonic acid or its derivatives under controlled conditions. This method allows for efficient and scalable production, making it suitable for both research and industrial applications.

The physicochemical properties of 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid have been extensively studied to understand its behavior in different environments. It is known to be stable under standard laboratory conditions but can undergo hydrolysis in strongly acidic or basic media. Its solubility profile has been characterized in various solvents, which is crucial for optimizing its use in different formulations.

Toxicological studies have shown that 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials.

In conclusion, 1-(fluorosulfonyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2639451-18-4) represents an exciting opportunity in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile properties make it a valuable tool for developing new therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new applications and optimize its use, highlighting its potential as a key compound in future drug discovery efforts.